Ethyl 4-Chloro-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 4-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H9ClO2S/c1-2-14-11(13)10-6-7-8(12)4-3-5-9(7)15-10/h3-6H,2H2,1H3
• InChI Key: FKFLOHDQWJVBQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=CC=C2Cl
• Molecular Formula: C11H9ClO2S
• Molecular Weight: 240.71 g/mol
• CAS No.: 1207537-67-4

Description

Ethyl 4-Chloro-1-benzothiophene-2-carboxylate is a chemical compound with the molecular formula C11H9ClO2S. It has a molecular weight of 240.71. The compound is solid at ambient temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9ClO2S/c1-2-14-11(13)10-6-7-8(12)4-3-5-9(7)15-10/h3-6H,2H2,1H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at ambient temperature. Its molecular weight is 240.71.

Scientific Research Applications

Ethyl Ethyl 4-Chloro-1-benzothiophene-2-carboxylateenzothiophene-2-carboxylate has a variety of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, drugs, and other compounds. It is also used in the synthesis of a variety of heterocyclic compounds, such as thiophenes, thiazoles, and pyridines. Additionally, it is used in the synthesis of a variety of organic compounds, such as carboxylic acids and esters.

Mechanism of Action

The mechanism of action of ethyl Ethyl 4-Chloro-1-benzothiophene-2-carboxylateenzothiophene-2-carboxylate is not well understood. However, it is believed that the compound acts as a nucleophile, meaning it is able to attack electrophilic centers and form covalent bonds with them. This allows the compound to react with a variety of other compounds, including those used in the synthesis of pharmaceuticals, drugs, and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl Ethyl 4-Chloro-1-benzothiophene-2-carboxylateenzothiophene-2-carboxylate have not been extensively studied. However, it is known that the compound is not toxic and is not believed to have any significant adverse effects on humans or animals. Additionally, the compound is not believed to have any significant impact on the environment.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl Ethyl 4-Chloro-1-benzothiophene-2-carboxylateenzothiophene-2-carboxylate in laboratory experiments include its low cost, its availability, and its ease of use. Additionally, the compound is not toxic and is not believed to have any significant adverse effects on humans or animals. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not well understood.

Future Directions

There are a number of potential future directions for research involving ethyl Ethyl 4-Chloro-1-benzothiophene-2-carboxylateenzothiophene-2-carboxylate. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals, drugs, and other compounds. Additionally, further research could be done into the development of new methods for synthesizing the compound, as well as the development of more efficient methods for purifying it. Finally, further research could be done into the development of safer and more environmentally friendly methods for synthesizing the compound.

Safety and Hazards

The compound has several hazard statements: H302+H312+H332;H315;H319;H335. This means it can be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.